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Compound of Interest

2-Chloro-3-
Compound Name:
(trifluoromethyl)pyridine

Cat. No.: B031430

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and key
experimental applications of 2-Chloro-3-(trifluoromethyl)pyridine (CAS No: 65753-47-1). The
information is intended to support laboratory safety and facilitate its effective use in research
and development, particularly in the synthesis of pharmaceutical intermediates.

Chemical and Physical Properties

2-Chloro-3-(trifluoromethyl)pyridine is a trifluoromethyl-substituted pyridine derivative that
serves as a valuable building block in organic synthesis.[1] It appears as a colorless to semi-
transparent crystalline solid.[1][2]
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Property Value References
Molecular Formula C6H3CIF3N [3]

Molecular Weight 181.54 g/mol [3]
Appearance Co?orless to white crystalline 2]

solid

Melting Point 36-40 °C [1114]

Boiling Point 181.7 £ 35.0 °C at 760 mmHg [2]

Density 1.4 +0.1 g/cm3 [2]

Flash Point 63.7+25.9°C [2]

Purity >98.0% [2]

Hazard Identification and Safety Precautions

2-Chloro-3-(trifluoromethyl)pyridine is classified as a hazardous substance and requires

careful handling. The primary hazards are acute toxicity if swallowed or in contact with skin,

severe skin and eye damage, and potential organ damage through prolonged or repeated

exposure.[3][5]
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Hazard Statement GHS Classification References
o Acute Toxicity, Oral (Category
Toxic if swallowed 3 [51[6]
] ] ] Acute Toxicity, Dermal
Fatal in contact with skin [3]
(Category 1/2)
] Skin Corrosion/Irritation
Causes severe skin burns and ]
(Category 1B), Serious Eye [5]
eye damage
Damage (Category 1)
Specific Target Organ Toxicity
May cause respiratory irritation =~ — Single Exposure (Category [51[6]
3)
Causes damage to organs Specific Target Organ Toxicity
through prolonged or repeated = — Repeated Exposure [5]

exposure

(Category 1)

Harmful to aquatic life with

long lasting effects

Hazardous to the Aquatic
Environment, Chronic Hazard

(Category 3)

[3](5]

Precautionary Measures:

e Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical
fume hood.[7] Facilities should be equipped with an eyewash station and a safety shower.[7]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield.[3]

o Skin Protection: Wear chemical-resistant gloves (inspect before use) and a protective suit
to prevent skin contact.[3][6]

o Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved
respirator with appropriate cartridges.[7]
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e Handling: Avoid contact with skin, eyes, and clothing.[3] Do not breathe dust or vapors.[3]
Wash hands thoroughly after handling.[3] Keep away from heat, sparks, and open flames.[6]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

First Aid Measures
Exposure Route First Aid Protocol References

Move the person to fresh air. If
) not breathing, give artificial
Inhalation o [3]
respiration. Consult a

physician immediately.

Immediately remove all
contaminated clothing. Rinse

Skin Contact skin with plenty of water for at [31[7]
least 15 minutes. Seek

immediate medical attention.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
Eye Contact ] o [31[7]
easy to do. Continue rinsing
for at least 15 minutes. Seek

immediate medical attention.

Do NOT induce vomiting.
Never give anything by mouth
_ to an unconscious person.
Ingestion _ _ [31[7]
Rinse mouth with water and
consult a physician

immediately.

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3]
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» Specific Hazards: During a fire, irritating and highly toxic gases may be generated, including
carbon oxides, nitrogen oxides (NOx), hydrogen chloride gas, and hydrogen fluoride.[3][7]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3][7]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment, including respiratory protection.[6] Avoid dust formation.[6]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[6]

o Containment and Cleanup: Sweep up the spilled material and place it in a suitable, closed
container for disposal.[6][7]

Handling and Storage

e Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[3] The
substance is light-sensitive and should be stored protected from light.[7]

¢ Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[7]

Toxicological Information

Detailed toxicological studies for 2-Chloro-3-(trifluoromethyl)pyridine are limited. Most safety
data sheets indicate that LD50 and LC50 data are not available.[7] However, the available
classifications suggest high acute toxicity. It is not classified as a carcinogen by IARC.[3] The
chemical, physical, and toxicological properties have not been thoroughly investigated.[3]

Experimental Protocols

2-Chloro-3-(trifluoromethyl)pyridine is a key intermediate in the synthesis of various
pharmaceutical and agrochemical compounds.

Synthesis of a TRPV1 Antagonist Intermediate
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This protocol describes the use of 2-Chloro-3-(trifluoromethyl)pyridine in a Suzuki-Miyaura
reaction to synthesize 6'-methyl-3-(trifluoromethyl)-2,3'-bipyridine, a key intermediate for a
potent TRPV1 antagonist.

Methodology:

e Reaction Setup: In a suitable reaction vessel, combine 2-Chloro-3-
(trifluoromethyl)pyridine, (6-methylpyridin-3-yl)boronic acid, a palladium catalyst (e.g.,
Pd(PPh3)4), and a suitable solvent system (e.g., benzene and ethanol).

o Base Addition: Add an aqueous solution of a base, such as sodium carbonate (2.0 M).

» Reaction Conditions: Heat the reaction mixture to reflux (approximately 70-75 °C) under an
inert atmosphere (e.g., argon) for a sufficient period (e.g., 72 hours).

» Workup: After cooling, dilute the mixture with water and extract the product with an organic
solvent like dichloromethane (DCM).

 Purification: Wash the combined organic layers with water and brine, then dry over an
anhydrous salt (e.g., MgSO4). The crude product can be purified by column chromatography
on silica gel.

Synthesis of 5,5'-bis(trifluoromethyl)-2,2'-bipyridine

2-Chloro-3-(trifluoromethyl)pyridine can be used to prepare 5,5'-bis(trifluoromethyl)-2,2'-
bipyridine via a modified Ullmann reaction. This bipyridine derivative is used as a ligand in the
preparation of photocatalysts.[1]

Visualized Workflows and Relationships

To aid in the understanding of the handling and experimental use of 2-Chloro-3-
(trifluoromethyl)pyridine, the following diagrams are provided.
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Preparation and Handling

Don PPE
(Goggles, Face Shield, Gloves, Lab Coat)

y
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y
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y
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y

Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: General Laboratory Handling Workflow.
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Emergency Response Protocol

Chemical Spill Personnel Exposure
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. Wear Full PPE Skin Contact: Eye Contact: Inhalation:
Alert Supervisor . . . ; : . . : . .
(including respirator) Remove clothing, rinse skin for 15 min Rinse eyes for 15 min Move to fresh air

:

Contain Spill

:

Sweep up Solid

/

Place in Labeled Waste Container

Seek Immediate Medical Attention
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Caption: Emergency Procedures Flowchart.
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Suzuki-Miyaura Coupling Workflow

2-Chloro-3-(trifluoromethyl)pyridine (6-methylpyridin-3-yl)boronic acid Pd(PPh3)4 Catalyst Na2CO3 Solution Benzene/Ethanol

Aqueous Workup
& DCM Extraction

Y
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Caption: Synthesis of a TRPV1 Antagonist Intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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